Cas no 474706-58-6 ([3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid)
474706-58-6 structure
Product Name:[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid
CAS No:474706-58-6
MF:C23H18BF3N2O2
MW:422.207436084747
CID:2670619
PubChem ID:22032227
Update Time:2025-04-21
[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid Chemical and Physical Properties
Names and Identifiers
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- [3-(TRIFLUOROMETHYL)-1-TRITYL-1H-PYRAZOL-4-YL]BORONIC ACID
- [3-(trifluoromethyl)-1-tritylpyrazol-4-yl]boronic acid
- 474706-58-6
- 3-trifluoromethyl-1-trityl-1H-4-pyrazolylboronic acid
- SCHEMBL3852012
- DB-130870
- AB57860
- (3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-yl)boronic acid
- [3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid
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- Inchi: 1S/C23H18BF3N2O2/c25-23(26,27)21-20(24(30)31)16-29(28-21)22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16,30-31H
- InChI Key: FDFWSXBWKPQRMJ-UHFFFAOYSA-N
- SMILES: FC(C1C(B(O)O)=CN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1)(F)F
Computed Properties
- Exact Mass: 422.1413425Da
- Monoisotopic Mass: 422.1413425Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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